Vitalethine-d8
Description
Deuterated compounds like Vitalethine-d8 are synthesized by replacing hydrogen atoms with deuterium, enhancing their stability and utility in analytical applications such as mass spectrometry (MS) and nuclear magnetic resonance (NMR). This compound is commonly employed as an internal standard for quantitative analysis, ensuring precision in pharmacokinetic and metabolomic studies.
Commercial specifications for this compound include a purity of ≥95% (as noted in some product listings) and a price range of approximately €5,796.00 per unit, reflecting its specialized use in controlled research environments.
Properties
Molecular Formula |
C₁₂H₁₄D₈N₄O₆S₂ |
|---|---|
Molecular Weight |
390.51 |
Synonyms |
5,14-Dioxo-9,10-dithia-2,6,13,17-tetraazaoctadecanedioic Acid-d8 |
Origin of Product |
United States |
Comparison with Similar Compounds
Stability and Isotopic Purity
- This compound is characterized by a deuterium incorporation rate of ≥98%, ensuring minimal isotopic interference in MS workflows.
- Naphthalene-d8 demonstrates >99.0% isotopic purity by gas chromatography (GC), making it ideal for environmental tracer studies.
Analytical Performance
- This compound is validated for use in high-performance liquid chromatography (HPLC) and LC-MS/MS due to its low background noise and compatibility with biological matrices.
- Naphthalene-d8 is optimized for GC-MS applications, particularly in detecting polycyclic aromatic hydrocarbons (PAHs) in environmental samples.
Cost and Availability
- This compound is significantly costlier (€5,796.00) compared to non-deuterated Vitalethine (€3,864.00), reflecting the complexity of deuteration processes.
- Naphthalene-d8 is priced at €8,500 per 100mg, emphasizing its niche application in environmental analytics.
Research Findings and Methodological Considerations
Analytical Validation
A 2021 study developed a novel method for analyzing deuterated compounds, highlighting the importance of deuterium incorporation rates in minimizing matrix effects during MS detection. This compound was cited as a case study due to its consistent retention time and signal reproducibility.
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
